Cas no 1492029-20-5 (1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride)

• Product Name: 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride
• CAS No: 1492029-20-5
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• CID: 5619004
• PubChem ID: 105461271
• Update Time: 2025-10-31

1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-28380760
• 1-methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride
• 1492029-20-5
• 3-Pyridinesulfonyl chloride, 1,6-dihydro-1-methyl-6-oxo-
• 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H6ClNO3S/c1-8-4-5(12(7,10)11)2-3-6(8)9/h2-4H,1H3
• InChI Key： BSELUTHFXPUXHI-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(N(C)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 206.9756919g/mol
• Monoisotopic Mass: 206.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 355.7±42.0 °C(Predicted)
• pka: -3.99±0.62(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride

Introduction to 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride (CAS No. 1492029-20-5) and Its Applications in Modern Chemical Biology

1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride, identified by the chemical identifier CAS No. 1492029-20-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride, particularly the presence of a sulfonyl chloride functional group and a dihydropyridine core, make it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The sulfonyl chloride moiety in the molecule is a critical feature that enhances its reactivity, allowing for facile introduction into other molecules through nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where it serves as a tool for modifying the structure and function of bioactive compounds. The dihydropyridine scaffold, on the other hand, is well-known for its role in cardiovascular drugs, such as calcium channel blockers, due to its ability to interact with specific biological targets. The combination of these structural elements in 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride positions it as a promising building block for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target protein-protein interactions (PPIs), which are crucial for numerous cellular processes and often implicated in diseases such as cancer and inflammation. The unique reactivity of 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride makes it an attractive candidate for designing PPI modulators. For instance, studies have demonstrated that sulfonyl chlorides can be used to generate covalent inhibitors by reacting with cysteine residues in target proteins. This approach has been successfully employed to develop drugs that disrupt aberrant signaling pathways in diseases like cancer.

Moreover, the dihydropyridine core of this compound has been explored for its potential applications in drug delivery systems. Dihydropyridines are known to exhibit favorable pharmacokinetic properties, including good solubility and stability, which are essential for effective drug administration. Researchers have leveraged these properties to design prodrugs and nanocarriers that enhance the bioavailability and targeted delivery of therapeutic agents. The sulfonyl chloride group further contributes to this capability by enabling post-synthetic modifications that can improve drug solubility or target specificity.

The synthesis of 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of appropriate precursors to form the dihydropyridine ring system, followed by functionalization with a sulfonyl chloride group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research applications. Recent innovations in catalytic processes have also been applied to improve yield and reduce byproduct formation, aligning with green chemistry principles.

Recent research has also explored the role of 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride in the development of enzyme inhibitors. Enzymes are key players in many biological pathways, and modulating their activity can lead to therapeutic benefits. The reactivity of the sulfonyl chloride group allows for selective covalent binding to enzyme active sites or other critical residues. For example, studies have shown that derivatives of this compound can inhibit kinases and proteases involved in cancer progression. These findings underscore the potential of 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride as a scaffold for developing targeted therapeutics.

In addition to its pharmaceutical applications, 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride has found utility in materials science and chemical biology research. Its ability to undergo selective modifications makes it a valuable tool for probing protein structure-function relationships. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to study how this compound interacts with biological targets at an atomic level. These studies provide critical insights into molecular recognition processes and can inform the design of more effective drugs.

The future prospects for 1-Methyl-6-oxo-1,6-dihydropyridine-3-sulfonyl chloride are promising, with ongoing research exploring new synthetic routes and applications. The integration of computational methods into drug discovery has accelerated the identification of novel derivatives with enhanced properties. Machine learning models have been particularly effective in predicting molecular interactions and optimizing lead compounds based on structural features like those present in this molecule. Such advancements are likely to drive further innovation in medicinal chemistry and chemical biology.

In conclusion,1-Methyl-6-oxyo - 0x - 0x - hyd ro py rid ine - 0x - su l on y l ch lor ide (CAS No . 1492029 - 20 - 5) is a multifaceted compound with significant potential across multiple domains of chemical biology . Its unique structural features , coupled with its reactivity , make it an invaluable tool for drug discovery , enzyme inhibition , and material science . As research continues to uncover new applications , this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic solutions .